Cas no 1153506-72-9 (N-(1-phenylbutyl)prop-2-enamide)

• Product Name: N-(1-phenylbutyl)prop-2-enamide
• CAS No: 1153506-72-9
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• MDL: MFCD12124293
• CID: 5456277
• PubChem ID: 43699453
• Update Time: 2025-06-25

N-(1-phenylbutyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-9142470
• N-(1-phenylbutyl)prop-2-enamide
• SCHEMBL17183807
• Z445400184
• 1153506-72-9
• N-(1-Phenylbutyl)-2-propenamide

• MDL： MFCD12124293
• Inchi： 1S/C13H17NO/c1-3-8-12(14-13(15)4-2)11-9-6-5-7-10-11/h4-7,9-10,12H,2-3,8H2,1H3,(H,14,15)
• InChI Key： OEVWDPBMAQVSEX-UHFFFAOYSA-N
• SMILES： C(NC(C1=CC=CC=C1)CCC)(=O)C=C

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 0.984±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 368.8±25.0 °C(Predicted)
• pka: 14.15±0.46(Predicted)

Additional information on N-(1-phenylbutyl)prop-2-enamide

Professional Introduction to N-(1-phenylbutyl)prop-2-enamide (CAS No. 1153506-72-9)

N-(1-phenylbutyl)prop-2-enamide, a compound with the chemical identifier CAS No. 1153506-72-9, represents a significant area of interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural framework, has garnered attention for its potential applications in drug discovery and molecular research. The structural composition of N-(1-phenylbutyl)prop-2-enamide includes a phenyl group attached to a butyl chain, which is further linked to an amide functionality at the prop-2-enyl position. This specific arrangement imparts distinct chemical and biological properties, making it a valuable candidate for further exploration.

The study of N-(1-phenylbutyl)prop-2-enamide has been influenced by recent advancements in synthetic chemistry and computational modeling. Researchers have leveraged modern techniques to optimize the synthesis of this compound, ensuring high purity and yield. The development of novel synthetic pathways has not only enhanced the accessibility of N-(1-phenylbutyl)prop-2-enamide but also provided insights into its reactivity and stability under various conditions. These advancements are crucial for its integration into larger molecular frameworks and for understanding its behavior in biological systems.

In the realm of biochemistry, N-(1-phenylbutyl)prop-2-enamide has been investigated for its interaction with biological targets. The amide group and the phenyl moiety are particularly noteworthy, as they can engage in hydrogen bonding and hydrophobic interactions with proteins and other biomolecules. This capability makes the compound a promising scaffold for designing modulators of enzyme activity and receptor binding. Recent studies have highlighted its potential in inhibiting certain enzymes implicated in metabolic disorders, showcasing its therapeutic relevance.

The pharmacological profile of N-(1-phenylbutyl)prop-2-enamide has been further elucidated through in vitro and in vivo studies. These investigations have revealed that the compound exhibits selective binding to specific targets, minimizing off-target effects. The butyl chain, a key structural feature, contributes to the compound's solubility and bioavailability, which are critical factors in drug development. Additionally, computational simulations have been employed to predict the binding affinity and mode of interaction between N-(1-phenylbutyl)prop-2-enamide and its targets, providing a rational basis for structure-based drug design.

One of the most compelling aspects of N-(1-phenylbutyl)prop-2-enamide is its versatility as a building block in medicinal chemistry. Chemists have utilized this compound to generate libraries of derivatives with tailored properties. By modifying the phenyl ring or the butyl chain, researchers can fine-tune the biological activity and pharmacokinetic parameters of these derivatives. Such libraries are invaluable for high-throughput screening campaigns aimed at identifying novel lead compounds for therapeutic intervention.

The role of N-(1-phenylbutyl)prop-2-enamide in academic research has also been underscored by its inclusion in several collaborative projects. These projects aim to explore its potential in treating a variety of diseases, including neurological disorders and inflammatory conditions. The collaborative nature of these studies highlights the compound's interdisciplinary appeal and underscores its importance as a research tool.

As our understanding of molecular interactions continues to evolve, so does the relevance of compounds like N-(1-phenylbutyl)prop-2-enamide. The integration of machine learning algorithms into drug discovery processes has further amplified interest in this compound, as these algorithms can predict its behavior in complex biological systems with remarkable accuracy. This synergy between computational biology and experimental chemistry is driving innovation in the field.

The future prospects for N-(1-phenylbutyl)prop-2-enamide are bright, with ongoing research poised to unlock new therapeutic applications. The compound's unique structural features make it an attractive candidate for developing next-generation therapeutics that address unmet medical needs. As research progresses, it is likely that additional derivatives will be synthesized and evaluated, expanding the pharmacological toolkit available to scientists.

In conclusion, N-(1-phenylbutyl)prop-2-enamide (CAS No. 1153506-72-9) stands out as a significant compound in pharmaceutical chemistry due to its structural complexity and biological potential. Its synthesis, biochemistry, pharmacology, and applications in drug discovery underscore its importance as a research tool and therapeutic candidate. With continued advancements in synthetic methods and computational biology, this compound is set to play an increasingly pivotal role in addressing global health challenges.